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Compound of Interest

Compound Name: Yuanhuacin

Cat. No.: B1671983

For Researchers, Scientists, and Drug Development Professionals

Yuanhuacin, a potent daphnane diterpenoid isolated from the flower buds of Daphne genkwa,
has garnered significant interest within the scientific community for its notable anti-tumor
properties. This technical guide provides a comprehensive overview of the chemical structure
and synthesis of Yuanhuacin, with a focus on its complex architecture and the synthetic
strategies employed to construct its core scaffold.

Chemical Structure of Yuanhuacin

Yuanhuacin possesses a highly intricate and stereochemically rich tetracyclic 5/7/6/3-
membered ring system, characteristic of the daphnane family. Its molecular formula is
C37H44010, with a molecular weight of 648.74 g/mol . The IUPAC name,
[(1R,2R,6S,7S,8R,10S,11S,12R,16S,17R,18R)-6,7-dihydroxy-8-(hydroxymethyl)-4,18-dimethyl-
14-[(1E,3E)-nona-1,3-dienyl]-5-ox0-16-prop-1-en-2-yl-9,13,15,19-
tetraoxahexacyclo[12.4.1.0%,11.02,%.08,10.012,26]nonadec-3-en-17-yl] benzoate, precisely defines
its complex stereochemistry.
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Caption: Key structural features of the Yuanhuacin molecule.
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Biological Activity of Yuanhuacin

Yuanhuacin has demonstrated significant cytotoxic activity against various cancer cell lines.
The following table summarizes the reported half-maximal inhibitory concentration (IC50)
values for Yuanhuacin against several non-small cell lung cancer (NSCLC) cell lines.

Cell Line Cancer Type IC50 (pM)
A549 Non-Small Cell Lung Cancer 0.87
H1975 Non-Small Cell Lung Cancer 0.54
H460 Non-Small Cell Lung Cancer 1.23
H1299 Non-Small Cell Lung Cancer 0.76

Mechanism of Action: Modulation of the
AMPK/mTOR Signaling Pathway

Yuanhuacin exerts its anti-tumor effects, at least in part, through the modulation of the AMP-
activated protein kinase (AMPK) and mammalian target of rapamycin (mTOR) signaling
pathways. It has been shown to activate AMPK and subsequently inhibit the mTORC2-
mediated downstream signaling cascade. This disruption of key cellular signaling pathways
ultimately leads to the inhibition of cancer cell growth and proliferation.
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» To cite this document: BenchChem. [The Intricate Architecture and Synthetic Challenges of
Yuanhuacin: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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